Cas no 2248390-41-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate
• CAS No: 2248390-41-0
• MF: C₁₃H₁₁F₂NO₅
• MW: 299.226950883865
• CID: 6331947
• PubChem ID: 165719362
• Update Time: 2025-09-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248390-41-0
• EN300-6514174
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate

• Inchi： 1S/C13H11F2NO5/c14-10(15)7-20-6-5-11(17)21-16-12(18)8-3-1-2-4-9(8)13(16)19/h1-4,10H,5-7H2
• InChI Key： RHFVVPBMBRDATK-UHFFFAOYSA-N
• SMILES： FC(COCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 299.06052878g/mol
• Monoisotopic Mass: 299.06052878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate (CAS No. 2248390-41-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate (CAS No. 2248390-41-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a difluoroethoxy side chain, makes it a versatile intermediate for synthesizing high-value derivatives. Researchers are particularly interested in its potential applications in drug delivery systems and biodegradable polymers, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced stability and bioavailability. The presence of the 2,2-difluoroethoxy group in this compound contributes to its metabolic resistance, a property highly sought after in the development of long-acting therapeutics. This aligns with current trends in personalized medicine, where extended-release formulations are critical for improving patient compliance. Additionally, the isoindole-1,3-dione moiety is known for its role in photodynamic therapy, a cutting-edge approach to treating certain medical conditions.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate serves as a key building block for creating functionalized polymers. Its ester linkage allows for controlled hydrolysis, making it suitable for designing stimuli-responsive materials. This is particularly relevant in the context of smart packaging and environmental sensors, where precise degradation rates are essential. The compound’s compatibility with green chemistry principles further enhances its appeal, as industries increasingly prioritize eco-friendly production methods.

The compound’s CAS No. 2248390-41-0 is frequently searched in academic databases, reflecting its importance in niche research areas. Queries often revolve around its synthetic pathways, solubility profiles, and thermal stability, indicating a strong interest in its practical applications. Recent studies have also explored its potential as a cross-linking agent in hydrogels, which are widely used in biomedical engineering for tissue scaffolding and wound healing. These investigations highlight the compound’s multifaceted utility across disciplines.

Another area of interest is the compound’s role in advanced material science. Its ability to form stable covalent bonds with other functional groups makes it a candidate for developing high-performance coatings and adhesives. For instance, its incorporation into UV-curable resins has shown promise in reducing energy consumption during manufacturing processes. This resonates with the global push toward energy-efficient technologies and sustainable industrial practices.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2-difluoroethoxy)propanoate (CAS No. 2248390-41-0) represents a convergence of innovation in pharmaceuticals, materials science, and green chemistry. Its structural features and functional versatility position it as a valuable asset in addressing contemporary challenges in these fields. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping future technological advancements.